1-Cyclopropylcyclopentan-1-ol

• Molecular Formula: C8H14O
• Molecular Weight: 126.20 g/mol
• IUPAC Name: 1-cyclopropylcyclopentan-1-ol
• InChI: InChI=1S/C8H14O/c9-8(7-3-4-7)5-1-2-6-8/h7,9H,1-6H2
• InChI Key: XLWFCIDWBJFCRV-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)(C2CC2)O

Description

1-Cyclopropylcyclopentan-1-ol is a useful research compound. Its molecular formula is C8H14O and its molecular weight is 126.20 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of bromocyclopropane (2.54 ml, 31.7 mmol) in diethyl ether (50 ml) at −78° C. under nitrogen was added, dropwise, tert-butyllithium (18.2 ml of a 1.7 M solution in pentane, 31 mmol). Diethyl ether (30 ml) was then added and the mixture stirred for 1 hour at −78° C. A solution of cyclopentanone (2.74 ml, 34 mmol) in diethyl ether (40 ml) was then added dropwise. The reaction was stirred for 4 hours at −78° C. and was then allowed to warm to room temperature over 16 hours. Water (40 ml) was added, cautiously, and the aqueous layer extracted with diethyl ether (2×40 ml). The combined ether layers were dried using sodium sulphate, filtered and evaporated under reduced pressure to give an oily residue. This was chromatographed using silica gel eluting with a solvent gradient of dichloromethane:methanol (100:0 changing to 9:1, by volume) to provide the title compound (3.5 g). TLC Rf=0.4 (silica, dichloromethane:methanol, 9:1, by volume).